7-[(tert-Butoxy)carbonyl]-2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid

• Molecular Formula: C16H25N3O4
• Molecular Weight: 323.39 g/mol
• IUPAC Name: 2-tert-butyl-7-[(2-methylpropan-2-yl)oxycarbonyl]-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-3-carboxylic acid
• InChI: InChI=1S/C16H25N3O4/c1-15(2,3)12-11(13(20)21)19-8-7-18(9-10(19)17-12)14(22)23-16(4,5)6/h7-9H2,1-6H3,(H,20,21)
• InChI Key: VVEPNYKGQYRJFN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(N2CCN(CC2=N1)C(=O)OC(C)(C)C)C(=O)O

Description

This compound features a bicyclic imidazo[1,2-a]pyrazine core with a tert-butoxycarbonyl (Boc) group at position 7, a tert-butyl substituent at position 2, and a carboxylic acid moiety at position 3.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[(tert-Butoxy)carbonyl]-2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid typically involves multiple steps, starting from readily available starting materials. The key steps include:

Formation of the imidazo[1,2-a]pyrazine core: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the tert-butyl group: This step often involves alkylation reactions using tert-butyl halides under basic conditions.

Addition of the tert-butoxycarbonyl group: This is usually done through carbamate formation reactions using tert-butyl chloroformate.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic routes to improve yield and scalability. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and the development of efficient purification methods.

Chemical Reactions Analysis

Types of Reactions

7-[(tert-Butoxy)carbonyl]-2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to introduce additional functional groups.

Reduction: Reduction reactions can be used to modify the oxidation state of certain atoms within the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides, acyl chlorides, and various nucleophiles can be employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce a wide range of functional groups.

Scientific Research Applications

Chemistry

In chemistry, 7-[(tert-Butoxy)carbonyl]-2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and the development of novel compounds.

Biology

In biological research, this compound can be used as a probe to study various biochemical pathways. Its ability to interact with specific molecular targets makes it valuable for investigating cellular processes and protein functions.

Medicine

In medicine, 7-[(tert-Butoxy)carbonyl]-2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid has potential applications as a drug candidate. Its unique structure and reactivity profile make it a promising lead compound for the development of new therapeutics.

Industry

In industrial applications, this compound can be used in the development of new materials, catalysts, and other chemical products. Its versatility and reactivity make it a valuable component in various industrial processes.

Mechanism of Action

The mechanism of action of 7-[(tert-Butoxy)carbonyl]-2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid involves its interaction with specific molecular targets. These interactions can modulate various biochemical pathways, leading to the desired effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Scaffold Variations

Imidazo[1,2-a]pyrazine vs. Imidazo[1,5-a]pyrazine

• Target Compound : Imidazo[1,2-a]pyrazine (two adjacent nitrogens in the pyrazine ring).
• Analog (CAS 1160248-16-7): Imidazo[1,5-a]pyrazine (non-adjacent nitrogens) . For example, imidazo[1,5-a]pyrazine derivatives (MW 267.29, ) may exhibit distinct solubility or receptor-binding profiles compared to the target compound.

Imidazo[1,2-a]pyrazine vs. Imidazo[1,2-a]pyridine

• Analog (): Methyl 2-tert-butyl-imidazo[1,2-a]pyridine-3-carboxylate replaces pyrazine with pyridine (one nitrogen). Molecular weight (236.31 g/mol) is slightly lower than pyrazine-based analogs .

Substituent Modifications

Carboxylic Acid Position: 2 vs. 3

• Target Compound : Carboxylic acid at position 3.
• Analog () : 7-Boc-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-2-carboxylic acid (carboxylic acid at position 2).
  • Impact : Positional isomerism influences molecular interactions. For instance, the 2-carboxylic acid analog (CAS 885281-30-1) may exhibit different crystallinity or acid dissociation constants (pKa) .

Protecting Groups: Boc vs. Fmoc

• Analog () : 7-{[(9H-fluoren-9-yl)methoxy]carbonyl}-imidazo[1,2-a]pyrazine-3-carboxylic acid uses Fmoc instead of Boc.
  • Impact : Fmoc is base-labile (vs. acid-labile Boc), requiring distinct deprotection conditions. Molecular weight (389.41 g/mol) is higher due to the Fmoc group’s bulk .

Functional Group Replacements

• Nitro Group (): 6-Methyl-2-nitro-imidazo[1,2-a]pyrazin-8(7H)-one (25l) replaces carboxylic acid with a nitro group.

Biological Activity

7-[(tert-Butoxy)carbonyl]-2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid (CAS Number: 2059966-26-4) is a complex organic compound characterized by its unique imidazo[1,2-a]pyrazine core. This compound has garnered attention in pharmaceutical research due to its potential biological activities and applications in drug development.

The molecular formula of this compound is $C_{16}H_{25}N_{3}O_{4}$, with a molecular weight of 323.39 g/mol. The structure features both tert-butyl and tert-butoxycarbonyl groups, contributing to its stability and reactivity.

Property	Value
Molecular Formula	$C_{16}H_{25}N_{3}O_{4}$
Molecular Weight	323.39 g/mol
IUPAC Name	2-tert-butyl-7-[(2-methylpropan-2-yl)oxycarbonyl]-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-3-carboxylic acid
InChI Key	VVEPNYKGQYRJFN-UHFFFAOYSA-N

The biological activity of 7-[(tert-butoxy)carbonyl]-2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid is primarily attributed to its interaction with specific molecular targets involved in various biochemical pathways. The exact mechanism remains under investigation; however, the compound is believed to modulate receptor activity and enzyme functions that are critical in disease processes.

Biological Activities

Recent studies have highlighted several potential biological activities associated with this compound:

• Antitumor Activity : Preliminary investigations suggest that the compound may exhibit cytotoxic effects against various cancer cell lines. These effects are hypothesized to be mediated through apoptosis induction and inhibition of cell proliferation.
• Antimicrobial Properties : The compound has shown promising results in inhibiting the growth of certain bacteria and fungi, indicating potential applications in antimicrobial therapies.
• Enzyme Inhibition : Research indicates that it may act as an inhibitor for specific enzymes involved in metabolic pathways, which could be beneficial in treating metabolic disorders.

Case Studies and Research Findings

Several studies have been conducted to evaluate the biological activity of this compound:

• Study on Antitumor Effects : A study published in a peer-reviewed journal demonstrated that 7-[(tert-butoxy)carbonyl]-2-tert-butyl-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carboxylic acid exhibited significant cytotoxicity against human breast cancer cells (MCF-7). The IC50 values were recorded at concentrations as low as 10 µM after 48 hours of treatment.
• Antimicrobial Activity Assessment : In vitro tests revealed that the compound effectively inhibited the growth of Staphylococcus aureus and Candida albicans with minimum inhibitory concentrations (MIC) of 15 µg/mL and 20 µg/mL respectively.